Cas no 41451-91-6 (Erythromycin,1'',16-epoxy- (9CI))

41451-91-6 structure
Product Name:Erythromycin,1'',16-epoxy- (9CI)
CAS No:41451-91-6
Molecular Formula:C37H65NO14
Molecular Weight:747.9103
CID:333831
PubChem ID:22525221
Erythromycin,1'',16-epoxy- (9CI) Properties
Names and Identifiers
-
- Erythromycin,1'',16-epoxy- (9CI)
- Erythromycin E Discontinued
- Erythromycin E Discontinued
- ERYTHROMYCIN ESTOLATE IMPURITY C [EP IMPURITY]
- (2S,4'R,4aR,5'S,6'S,7R,8S,9R,10R,12R,14R,15R,16S,16aS)-7-ethyl-5',8,9,14-tetrahydroxy-4'-methoxy-4',6',8,10,12,14,16-heptamethyl-15-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]hexadecahydro-5H,11H-spiro[1,3-dioxino[5,4-c]oxacyclotetradecine-2,2'-pyran]-5,11-dione
- UNII-39V2DI8XOX
- Erythromycin E_x000b_Discontinued
- ERYTHROMYCIN IMPURITY C [EP IMPURITY]
- Q27103576
- ERYTHROMYCIN ETHYLSUCCINATE IMPURITY C [EP IMPURITY]
- ERYTHROMYCIN LACTOBIONATE IMPURITY C [EP IMPURITY]
- 39V2DI8XOX
- Erythromycin EP Impurity C
- Erythromycin E
- (1R,4R,4'R,5S,5'S,6R,6'S,7R,9R,11R,12R,13S,14S,16S)-12-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-4-ethyl-5,5',6,11-tetrahydroxy-4'-methoxy-4',5,6',7,9,11,13-heptamethylspiro[3,15,17-trioxabicyclo[12.4.0]octadecane-16,2'-oxane]-2,8-dione
- 1'',16-Epoxyerythromycin
- ERYTHROMYCIN STEARATE IMPURITY C [EP IMPURITY]
- 41451-91-6
- CHEBI:28239
- Erythromycin E?Discontinued
- Erythromycin, 1'',16-epoxy-
-
- InChIKey: PRUSTPADOGZAML-GXUCAGGDSA-N
- Inchi: InChI=1S/C37H65NO14/c1-13-25-36(9,45)29(41)20(4)26(39)18(2)15-34(7,44)31(50-33-27(40)24(38(10)11)14-19(3)48-33)21(5)28-23(32(43)49-25)16-47-37(52-28)17-35(8,46-12)30(42)22(6)51-37/h18-25,27-31,33,40-42,44-45H,13-17H2,1-12H3/t18-,19-,20+,21+,22+,23-,24+,25-,27-,28+,29-,30+,31+,33+,34-,35-,36-,37-/m1/s1
- SMILES: CN([C@H]1C[C@@H](C)O[C@@H](O[C@@H]2[C@@](O)(C)C[C@@H](C)C(=O)[C@H](C)[C@@H](O)[C@](C)(O)[C@@H](CC)OC(=O)[C@H]3[C@@H](O[C@@]4(O[C@@H](C)[C@H](O)[C@](C)(OC)C4)OC3)[C@@H]2C)[C@@H]1O)C
Computed Properties
- Exact Mass: 747.441
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 15
- Rotatable Bond Count: 5
- Monoisotopic Mass: 747.441
- Heavy Atom Count: 52
- Complexity: 1260
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 18
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 203A^2
Experimental Properties
- LogP: 1.12360
- PSA: 203.14000
- Refractive Index: 1.548
- Boiling Point: 833.2°Cat760mmHg
- Flash Point: 457.7°C
- Density: 1.25
Erythromycin,1'',16-epoxy- (9CI) Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:41451-91-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Erythromycin,1'',16-epoxy- (9CI) Related Literature
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Ying Huang,Chen Yang,Yiyi Li,Chuling Guo,Zhi Dang RSC Adv. 2016 6 114396
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V. Gomez-Alvarez,S. Pfaller,J. G. Pressman,D. G. Wahman,R. P. Revetta Environ. Sci.: Water Res. Technol. 2016 2 645
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S. V. Otari,R. M. Patil,S. R. Waghmare,S. J. Ghosh,S. H. Pawar Dalton Trans. 2013 42 9966
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Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
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Harinee Subramanian,Muthukumar Krishnan,Ashok Mahalingam RSC Adv. 2022 12 985
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7. Chapter 14. Biological chemistry. Part (v) BiosynthesisR. B. Boar,D. A. Widdowson Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1975 72 415
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8. C-2 epimerisation in an erythromycin derivative. Preparation and NMR spectrocopic studies on (2S)-(E)-9-deoxo-9-methoxyiminoerythromycin AEric Hunt,John W. Tyler J. Chem. Soc. Perkin Trans. 2 1990 2157
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Yuxin Zhang,Xue Qu,FeiFei Wang,Gang Wu,Jinyang Li,Hua Hong,Changsheng Liu RSC Adv. 2015 5 83619
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:41451-91-6)Erythromycin,1'',16-epoxy- (9CI)

Purity:99%
Quantity:10mg
Price($):288.0